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Compound of Interest

Compound Name: 7-Iodoindoline

Cat. No.: B15364983 Get Quote

A Note on Commercial Availability: An extensive search for commercial suppliers of 7-
Iodoindoline did not yield any results. This suggests that the compound is not readily available

for purchase. However, the closely related compound, 7-Iodoindole, is commercially available

from a variety of suppliers. This technical guide will focus on 7-Iodoindole, providing

researchers, scientists, and drug development professionals with a comprehensive overview of

its procurement, properties, and potential applications.

Commercial Suppliers of 7-Iodoindole (CAS: 89976-
15-8)
For researchers seeking to procure 7-Iodoindole, a number of reputable chemical suppliers

offer this compound in varying quantities and purities. The following table summarizes key

information from prominent vendors.
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Supplier Product Name CAS Number Purity Quantity

Sigma-Aldrich

(Merck)
7-Iodoindole 89976-15-8 97% 1g, 5g

Alkali Scientific

7-Iodoindole,

MilliporeSigma®

(Sigma-Aldrich)

89976-15-8 Not Specified 1g

ChemicalBook 7-Iodoindole 89976-15-8 Not Specified
Varies by

supplier

Physicochemical Properties and Safety Information
7-Iodoindole is a solid with a melting point range of 52-56 °C. Key identifiers for this compound

include its molecular formula, C₈H₆IN, and a molecular weight of 243.04 g/mol .

Safety Precautions: 7-Iodoindole is classified as harmful if swallowed and causes serious eye

damage.[1] Appropriate personal protective equipment (PPE), including gloves, eye protection,

and a dust mask, should be worn when handling this chemical.

Applications in Research and Drug Discovery
7-Iodoindole serves as a valuable building block in organic synthesis, particularly in the

development of more complex molecules for pharmaceutical applications. Its iodo-substituted

indole core is a key pharmacophore in various biologically active compounds.

A significant application of 7-Iodoindole is in the enzymatic synthesis of L-7-iodotryptophan.

This biotransformation utilizes tryptophan synthase to catalyze the reaction between 7-

Iodoindole and serine, providing a direct route to this unnatural amino acid.[2][3] L-7-

iodotryptophan can then be incorporated into peptides and proteins for various research

purposes, including structural biology and the investigation of protein-protein interactions.

Experimental Protocol: Enzymatic Synthesis of L-7-
Iodotryptophan from 7-Iodoindole
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The following protocol is a generalized procedure based on established methodologies for the

enzymatic synthesis of tryptophan analogs.[2][3]

Materials:

7-Iodoindole

L-Serine

Tryptophan Synthase (e.g., from Salmonella typhimurium)

Pyridoxal-5'-phosphate (PLP)

Potassium phosphate buffer (pH 8.0)

Dimethyl sulfoxide (DMSO)

Centrifuge

Incubator shaker

Procedure:

Reaction Mixture Preparation: In a suitable reaction vessel, prepare a solution of L-serine

and the cofactor pyridoxal-5'-phosphate in potassium phosphate buffer.

Substrate Addition: Dissolve 7-Iodoindole in a minimal amount of DMSO and add it to the

reaction mixture.

Enzyme Addition: Initiate the reaction by adding an appropriate amount of tryptophan

synthase to the mixture.

Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) with gentle

agitation for a specified period (e.g., 24-48 hours).

Reaction Quenching and Product Isolation: Terminate the reaction, typically by heat

inactivation or pH change. Centrifuge the mixture to remove the enzyme and any

precipitated material. The supernatant containing the desired L-7-iodotryptophan can then be
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purified using standard chromatographic techniques, such as ion-exchange chromatography

or high-performance liquid chromatography (HPLC).

Visualizing the Synthesis: A Workflow Diagram
The following diagram illustrates the key steps in the enzymatic synthesis of L-7-

Iodotryptophan from 7-Iodoindole.
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Caption: Enzymatic synthesis of L-7-Iodotryptophan.
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Logical Pathway for Compound Utilization in Drug
Discovery
The utilization of 7-Iodoindole as a starting material in drug discovery often follows a logical

progression from initial synthesis to the identification of lead compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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